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Compound of Interest

Compound Name: Cubenol

Cat. No.: B1250972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cubenol
Cubenol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of various

plants, including cubeb pepper (Piper cubeba), from which it derives its name.[1] It possesses

a characteristic woody and spicy aroma, making it a valuable ingredient in the flavor and

fragrance industry.[1] Chemically classified as a tertiary alcohol, cubenol's unique structure

contributes to its distinct sensory properties and potential applications.[2] This document

provides detailed application notes, experimental protocols, and technical data for the use of

cubenol in flavor and fragrance formulations.

Physicochemical and Sensory Properties of
Cubenol
A comprehensive understanding of cubenol's properties is essential for its effective

application. The following tables summarize key quantitative data.
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Property Value Source

Molecular Formula C₁₅H₂₆O [1]

Molecular Weight 222.37 g/mol [1]

CAS Number 21284-22-0 [3]

Appearance Clear liquid [1]

Boiling Point 303.4 °C at 760 mmHg [4]

Flash Point 128.3 °C [4]

Density 0.952 g/cm³ [4]

Vapor Pressure (Estimated) ~0.002 mmHg at 25°C

Solubility Soluble in alcohol [3]

Note on Vapor Pressure: The reported vapor pressure of 0 mmHg at 25°C is practically unlikely

for a volatile aroma compound. The value presented is an estimation based on its structural

similarity to other sesquiterpenoid alcohols.

Sensory Attribute Description Source

Odor Type
Spicy, Herbal, Green Tea,

Woody
[3]

Flavor Profile Spicy [3]

Recommended Usage

(Fragrance)
Up to 2.00% in concentrate [3]

Odor Threshold (in air) - Proxy

Woody: ~0.1 - 10 ppb (e.g.,

Cedrol, Sandalwood-like

compounds)

Flavor Threshold (in water) -

Proxy
Spicy: 8 ng/L (e.g., Rotundone) [5]
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Note on Thresholds: Specific sensory threshold data for cubenol is not readily available in the

cited literature. The values provided are proxies based on structurally and sensorially similar

compounds to give a general indication of its potency.

Applications in the Fragrance Industry
Cubenol's warm, woody, and spicy character makes it a versatile ingredient in various

fragrance applications, particularly in fine fragrance, personal care, and home care products.

Fragrance Formulation Examples
1. Woody-Spicy Eau de Parfum:

This formulation illustrates how cubenol can be used to create a sophisticated and warm

fragrance.

Ingredient Percentage (%) Role

Bergamot Oil 15.0 Top Note: Fresh, Citrusy

Black Pepper Oil 2.0 Top Note: Spicy, Piquant

Cubenol 1.5 Heart Note: Woody, Spicy

Cardamom Oil 0.5 Heart Note: Aromatic, Spicy

Cedarwood Atlas 5.0 Base Note: Woody, Dry

Vetiver Oil 2.0 Base Note: Earthy, Smoky

Iso E Super 10.0 Base Note: Ambery, Woody

Hedione 15.0 Heart Note: Floral, Diffusive

Galaxolide (50% in BB) 8.0 Base Note: Musk

Ethanol (96%) 41.0 Solvent

2. Aromatic & Woody Shower Gel:

In this application, cubenol contributes to a refreshing and grounding scent experience.
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Ingredient Percentage (%) Role

Sodium Laureth Sulfate (70%) 20.0 Surfactant

Cocamidopropyl Betaine 5.0 Co-surfactant

Glycerin 3.0 Humectant

Cubenol 0.5 Fragrance

Linalool 0.3 Fragrance (Floral, Woody)

Pine Needle Oil 0.2 Fragrance (Fresh, Coniferous)

Water 70.8 Solvent

Citric Acid q.s. to pH 5.5 pH Adjuster

Preservative q.s. Preservative

Applications in the Flavor Industry
The spicy and slightly woody notes of cubenol can be utilized to enhance a variety of savory

and beverage flavor profiles. Its use should be carefully evaluated based on the desired flavor

direction and regulatory compliance.

Flavor Formulation Examples
1. Spicy Mango Chutney Flavor:

This example demonstrates how cubenol can add a unique spicy dimension to a fruit-based

flavor.
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Ingredient
Dosage (ppm) in final
product

Role

Gamma-Decalactone 20 Fruity (Peach, Apricot)

Ethyl Butyrate 15 Fruity (Pineapple)

Hexenal 1 Green, Leafy

Ginger Oleoresin 50 Spicy, Pungent

Cubenol 5 Spicy, Woody

Vanillin 10 Sweet, Creamy

Propylene Glycol q.s. to 1000 Solvent

2. Herbal Liqueur Flavor:

Cubenol can contribute to the complex, herbaceous, and spicy character of herbal liqueurs.

Ingredient
Dosage (ppm) in final
product

Role

Anethole 30 Anise, Sweet

Linalool 10 Floral, Citrus

Eucalyptol 5 Camphoraceous, Cooling

Cubenol 8 Spicy, Woody

Thyme Oil 2 Herbaceous, Medicinal

Ethanol (40%) q.s. to 100% Solvent

Stability and Handling
As a tertiary alcohol, cubenol is generally more stable than primary or secondary alcohols

under certain conditions.[2] However, like many fragrance and flavor materials, its stability can

be influenced by environmental factors.
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pH: Sesquiterpenoids can be susceptible to degradation in highly acidic or alkaline

conditions. It is recommended to evaluate the stability of cubenol in the final product matrix,

particularly for products with extreme pH values.

Light: Exposure to UV light can lead to the degradation of fragrance compounds.[2] It is

advisable to store cubenol and finished products containing it in opaque or UV-protected

packaging.

Temperature: While relatively heat-stable, prolonged exposure to high temperatures should

be avoided to prevent potential degradation or volatilization.

Olfactory Signaling Pathway
The perception of cubenol, like other odorants, is initiated by its interaction with olfactory

receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific OR

that binds to cubenol has not yet been deorphanized, the general mechanism of olfactory

signal transduction is well-understood.
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Olfactory Neuron

Odorant (Cubenol) Olfactory Receptor (OR)Binds
G-protein (Gαolf)

Activates Adenylyl Cyclase IIIActivates cAMPConverts ATP to

ATP

Cyclic Nucleotide-Gated (CNG) ChannelOpens Ca²⁺ / Na⁺ InfluxAllows Membrane Depolarization Action Potential to Brain

Sensory Evaluation Workflow

Prepare Cubenol Dilutions
(0.1%, 0.5%, 1.0%) & Blank

Dip Smelling Strips

Present Samples to Panelists
(Randomized, Blind)

Panelists Evaluate Odor Profile
& Intensity

Collect & Analyze Data

Report Findings
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GC-MS Analysis Workflow

Prepare Calibration Standards
& Samples

HS-SPME Extraction

GC-MS Analysis

Quantification using
Internal Standard Method

Report Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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